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Compound of Interest

Compound Name:
3-Methoxymethyl-benzene-1,2-

diamine

Cat. No.: B3302356 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methoxy-Diaminobenzene

Derivatives

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a formal risk assessment or a

Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for the

material you are using before handling. The chemical name "3-Methoxymethyl-benzene-1,2-
diamine" is ambiguous. This guide synthesizes data for the closely related and commercially

available compound, 3-Methoxybenzene-1,2-diamine (CAS: 37466-89-0), and other relevant

isomers found in safety literature. Users must verify the identity and CAS number of their

specific compound.

Chemical Identification and Physical Properties
Positive identification of the chemical substance is the first step in ensuring safe handling. The

properties of methoxy-diaminobenzene derivatives can vary based on the specific arrangement

of the functional groups (isomerism).
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Identifier 3-Methoxybenzene-1,2-diamine

CAS Number 37466-89-0[1][2][3][4]

Molecular Formula C₇H₁₀N₂O[1][2][3][4][5]

Molecular Weight 138.17 g/mol [1][2][4]

Synonyms
3-Methoxy-1,2-benzenediamine, 3-Methoxy-

phenylenediamine[1][2]

Physical & Chemical Property Value / Description

Appearance Solid[5]

Water Solubility Slightly soluble (5.9 g/L at 25 °C)[3]

pKa 4.10 ± 0.10 (Predicted)[3]

LogP 0.5[1]

Storage Conditions
Store at -20°C under nitrogen, as the compound

may be air sensitive[3].

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), 3-Methoxybenzene-1,2-diamine is

classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
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Note: A closely related isomer, 2-(Methoxymethyl)benzene-1,4-diamine, is classified as toxic if

swallowed (H301), toxic in contact with skin (H311), and may cause an allergic skin reaction

(H317)[6]. This highlights the importance of verifying the specific isomer.

Experimental Safety Protocols and Handling
Strict adherence to safety protocols is mandatory when handling this compound.

Engineering Controls
Ventilation: Always handle this material in a well-ventilated area[7]. For procedures that may

generate dust or aerosols, use a certified chemical fume hood[8].

Safety Equipment: A safety shower and eye wash station must be readily accessible in the

immediate work area[7].

Personal Protective Equipment (PPE)
The following PPE is required to minimize exposure.

Protection Type Specification Rationale & Citation

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Use equipment tested and

approved under standards like

EN 166 (EU) or NIOSH (US)

[8]. Protects against serious

eye irritation (H319).

Skin Protection

Compatible, chemical-resistant

gloves (e.g., nitrile rubber). A

full protective suit may be

necessary for larger quantities.

Gloves must be inspected

before use and disposed of

properly after[7][8]. Protects

against skin irritation (H315)

and dermal toxicity (H312).

Respiratory Protection

A NIOSH-approved respirator

is required if ventilation is

inadequate or dust is

generated.

Protects against inhalation

toxicity (H332)[7].
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Safe Handling and Storage
General Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday[8][9]. Do not eat, drink, or smoke in the laboratory[10].

Handling: Avoid contact with skin, eyes, and clothing[7][8]. Avoid the formation of dust and

aerosols[8]. Use non-sparking tools and take measures to prevent electrostatic charge

buildup[9][10].

Storage: Keep the container tightly closed in a dry, well-ventilated place[7][9]. The compound

may be air-sensitive and should be stored under an inert atmosphere (e.g., nitrogen) at a

controlled temperature (-20°C is recommended)[3].

Preparation Handling Protocol Post-Handling

Consult SDS
Don PPE

(Gloves, Goggles,
Lab Coat)

Proceed If
Understood Work in Chemical

Fume Hood
Begin Work Avoid Dust/Aerosol

Formation
Use Non-Sparking

Tools
Store Tightly Sealed

Under Nitrogen, -20°C
Task Complete Dispose of Waste per

Regulations
Wash Hands
Thoroughly

Identified Hazards

Potential Exposure Route

First Aid Response

H302: Harmful
if Swallowed

Ingestion

H312/H315: Harmful/Irritant
on Skin Contact

Skin Contact

H332: Harmful
if Inhaled

Inhalation

H319: Causes Serious
Eye Irritation

Eye Contact

Rinse Mouth
Seek Medical Help

(Do NOT Induce Vomiting)

If Exposure Occurs

Wash with Soap/Water
Remove Contaminated Clothing

Seek Medical Help

If Exposure Occurs

Move to Fresh Air
Artificial Respiration if Needed

Seek Medical Help

If Exposure Occurs

Rinse with Water (15+ min)
Remove Contacts
Seek Medical Help

If Exposure Occurs
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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